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Compound of Interest

Compound Name: 4-(Furan-3-yl)benzoic acid

Cat. No.: B1437177

An In-Depth Technical Guide to the Safe Handling of 4-(Furan-3-yl)benzoic Acid

This guide has been meticulously compiled by synthesizing data from structurally analogous
compounds, including benzoic acid and furan, as well as closely related derivatives. The
protocols and hazard assessments herein are based on established principles of chemical
safety, providing a robust framework for handling this compound in a research and
development setting. This document should be used as a primary safety reference in the
absence of an official SDS, and all laboratory work should be preceded by a thorough risk
assessment specific to the planned experiment.

Chemical Identity and Physicochemical Properties

4-(Furan-3-yl)benzoic acid is a bifunctional organic compound incorporating both a benzoic
acid moiety and a furan ring. These structural features are the primary determinants of its
chemical reactivity and toxicological profile. Aromatic carboxylic acids are typically crystalline
solids, and the furan group introduces potential for specific chemical interactions and metabolic
pathways.[1][2][3]
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Property Value | Description Source

IUPAC Name 4-(Furan-3-yl)benzoic acid

CAS Number 890715-18-1 [4]

Molecular Formula C11HsO3 [5]

Molecular Weight 188.18 g/mol [4115]
Inferred to be a solid at room

Appearance Based on analogs[1][3]
temperature.

Purity (Typical) >98% [4]
AEVDLVIYBANTFB-

INChl Key [4]

UHFFFAOYSA-N

Synthesized Hazard Identification and GHS
Classification

The hazard profile of 4-(Furan-3-yl)benzoic acid is inferred from its constituent parts: the
benzoic acid core and the furan ring. The closest structural analog with available GHS data is
4-(furan-2-yl)benzoic acid, which is classified as harmful if swallowed and a serious eye irritant.
[5] Benzoic acid itself is a known skin and eye irritant and can cause organ damage through
prolonged or repeated exposure.[6][7] The parent furan compound is highly flammable, can
form explosive peroxides, and is a suspected carcinogen.[8][9][10] While the stability of the
furan ring is increased by its attachment to the benzene ring, the inherent hazards of this class
of heterocycles must be respected.

GHS Classification Summary (Inferred)
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Hazard Statements

Precautionary

Pictogram(s) Signal Word Statements (P-
(H-Codes)
Codes)
P260: Do not breathe
dust.[13] P280: Wear
protective
gloves/protective
clothing/eye
H302: Harmful if protection/face
swallowed.[5] H315: protection.[11][13]
Causes skin irritation. P301+P312: IF
[6][7][11] H319: SWALLOWED: Call a
Causes serious eye POISON CENTER or
walt text irritation.[5][11] H335: doctor if you feel
Warning May cause respiratory  unwell. P302+P352:
waalt text IF ON SKIN: Wash

irritation.[11] H373:
May cause damage to
organs (lungs)
through prolonged or
repeated exposure.[7]
[12]

with plenty of soap
and water.[11]
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.[6]

First-Aid Measures: Anh Emergency Response

Protocol

Immediate and appropriate first aid is crucial to mitigate exposure. The following protocols are

based on best practices for acidic, irritant organic solids.[6][12]

e General Advice: In all cases of doubt, or when symptoms persist, seek immediate medical

attention. Show this safety guide to the attending physician.
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 Inhalation: Remove the individual to fresh air and keep them in a position comfortable for
breathing.[11] If breathing is difficult or has stopped, provide artificial respiration. Oxygen
may be administered by trained personnel.[9][10]

o Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area
with copious amounts of water for at least 15 minutes, followed by washing with soap and
water.[6][8] If skin irritation persists, consult a physician.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open to ensure thorough rinsing of the entire surface.[12] Remove contact lenses
if present and easy to do.[6] It is imperative to seek immediate attention from an
ophthalmologist.

 Ingestion: Do NOT induce vomiting.[12] If the person is conscious, rinse their mouth
thoroughly with water and have them drink two glasses of water at most. Never give anything
by mouth to an unconscious person.[12] Call a physician or poison control center
immediately.

Safe Handling and Storage: A Proactive Approach to
Safety

The causality behind safe handling and storage protocols is to minimize exposure, maintain
compound integrity, and prevent accidental reactions.

Engineering Controls and Personal Protective
Equipment (PPE)

The principle of "as low as reasonably practicable" (ALARP) should govern all exposure

controls.
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Control Type

Specification and Rationale

Engineering Controls

All handling of the solid compound should occur
within a certified chemical fume hood to control
airborne dust and vapors.[12] Local exhaust

ventilation should be used for any transfers.

Eye/Face Protection

Chemical safety goggles with side shields or a
full-face shield are mandatory. This provides a
physical barrier against dust particles and

splashes.[14]

Skin Protection

Wear a flame-retardant lab coat and nitrile
gloves (ensure they are tested according to EN
374 or equivalent).[14] Contaminated clothing

should be removed and washed before reuse.[6]

Respiratory Protection

For situations where dust generation is
unavoidable (e.g., cleaning large spills), a
NIOSH-approved respirator with a P95 or P100

particulate filter is recommended.[14]

Protocols for Handling and Storage

Adherence to strict protocols is a self-validating system for safety.

Handling Protocol:

» Preparation: Before handling, ensure the fume hood is operational and all necessary PPE is

donned. Clear the workspace of any unnecessary items.

 Aliquotting: Avoid generating dust when weighing or transferring the material.[6] Use

spatulas to handle the solid and perform transfers over a contained surface (e.g., weigh

paper on a balance within the fume hood).

o Solution Preparation: When dissolving, add the solid slowly to the solvent to avoid splashing.

e Hygiene: Do not eat, drink, or smoke in the laboratory.[6][13] Wash hands thoroughly with

soap and water after handling the compound, even if gloves were worn.[6][14]
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Storage Protocol:

Container: Keep the compound in its original, tightly sealed container to prevent moisture
uptake and contamination.[12][13]

Environment: Store in a cool, dry, and well-ventilated area.[15][16]

Incompatibilities: Segregate from strong oxidizing agents, strong bases, and sources of
ignition.[6][15][16] The furan moiety can be susceptible to reaction with strong acids.[10]

Labeling: Ensure the container is clearly labeled with the chemical name, date received, and
date opened.

Accidental Release and Fire-Fighting Measures
Spill Response Protocol

A structured response is critical to safely managing a spill.

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

PPE: Don the appropriate PPE as described in Section 4.1, including respiratory protection if
necessary.

Containment: Prevent the spilled solid from spreading or entering drains.

Cleanup: Gently sweep or scoop the solid material into a labeled, sealable container for
hazardous waste disposal.[12][16] Avoid actions that create dust.[12]

Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water), and
collect the cleaning materials as hazardous waste.

Fire-Fighting Measures

While the compound itself may be combustible at high temperatures, the primary hazard during

a fire is the generation of toxic fumes.[12]
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,
or carbon dioxide (CO2).[9][16]

» Unsuitable Extinguishing Media: A full water jet may scatter the material.[7]

e Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide
(CO) and carbon dioxide (CO2).[12][16]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[16]

Visualized Safety Workflows
Logical Relationship of Hazard Assessment

This diagram illustrates the logic used to infer the hazards of the target compound from its
structural precedents.

Structural Precedents Closest Analog
Benzadach 4-(Furan-2-yl)benzoic acid
(Grs EER0) Hazards: Acute Tox. Oral, Eye Irritant
Hazards: Skin/Eye Irritant, STOT RE i i !
contributes contributes provides direct evidence for
a) Irritation a) Inherent heterocycle toxicity a) Acute Oral Toxicity

b) STOT] b) Reactivity potential b) Eye Irritation

4-(Furan-3-yl)benzoic acid

(CAS: 890715-18-1)
INFERRED HAZARD PROFILE

Click to download full resolution via product page

Caption: Inferred hazard profile based on structural components.

Safe Handling Workflow
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This workflow provides a step-by-step visual guide for the safe handling of 4-(Furan-3-
yl)benzoic acid in a laboratory setting.

START: Prepare to Handle Compound

1. Verify Chemical Fume Hood is Operational

l

2. Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

l

3. Weigh Compound Inside Hood
(Minimize Dust Generation)

l

4. Transfer to Reaction Vessel Inside Hood

l

5. Clean Spatula and Weigh Paper

:

6. Dispose of Contaminated Waste in Labeled Bin

l

7. Doff PPE and Wash Hands Thoroughly

END: Handling Complete
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Click to download full resolution via product page

Caption: Step-by-step workflow for safe laboratory handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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